BENGHE Foundational & Exploratory

Check Availability & Pricing

2-(4-Bromo-2,5-difluorophenyl)acetic acid safety
and handling

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2-(4-Bromo-2,5-
Compound Name:

difluorophenyl)acetic acid

Cat. No.: B1443294

An In-depth Technical Guide to the Safe Handling of 2-(4-Bromo-2,5-difluorophenyl)acetic
Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: Acknowledging the Chemical
Landscape

In the field of pharmaceutical research and development, halogenated aromatic compounds
are indispensable building blocks for novel therapeutics. 2-(4-Bromo-2,5-
difluorophenyl)acetic acid, with its unique substitution pattern, represents a compound of
significant interest. However, its utility is intrinsically linked to a thorough understanding of its
hazard profile and the implementation of rigorous safety protocols. This guide moves beyond
mere compliance, offering a field-proven framework for risk assessment, safe handling, and
emergency preparedness tailored to the realities of the modern research laboratory. As senior
scientists, our responsibility extends beyond discovery to ensuring a culture of safety that
protects ourselves, our colleagues, and our environment.

Section 1: Compound Profile and Hazard
Identification
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A foundational principle of laboratory safety is to "know your chemical." Before the first spatula
touches the powder, a comprehensive understanding of the substance's properties and
hazards is non-negotiable.

Chemical Identity and Properties:

Property Value Source

) 2-(4-Bromo-2,5-
Chemical Name ) ] ] [1][2]
difluorophenyl)acetic acid

CAS Number 871035-64-2 [1][2]
Molecular Formula CsHsBrF20:2 [2][3]
Molecular Weight 251.03 g/mol [3]
Physical Form White to Yellow Solid [2]

Store in a dry, cool, well-
ventilated place in a tightly

Storage _ [2][3]
sealed container at room

temperature.

Globally Harmonized System (GHS) Hazard Classification:

2-(4-Bromo-2,5-difluorophenyl)acetic acid is classified with the signal word "Warning" and is
associated with the following hazards.[1][2][4] This classification is the cornerstone of our risk
assessment and dictates the minimum required safety controls.
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GHS Hazard Code

Hazard Statement

Precautionary Measures
(Examples)

H315

Causes skin irritation

P280: Wear protective gloves.
P302+P352: IF ON SKIN:
Wash with plenty of water.[1][4]

H319

Causes serious eye irritation

P280: Wear eye protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1][4]

H335

May cause respiratory irritation

P261: Avoid breathing dust.
P271: Use only outdoors or in

a well-ventilated area.[1][4]

The presence of halogens (Bromine, Fluorine) places this compound in the category of

halogenated aromatics, which as a class, demand careful handling to minimize skin contact

and vapor inhalation.[5][6]

Section 2: Proactive Risk Assessment and Control

Safety protocols are not static; they are a dynamic response to the specific risks of a

procedure. Before any experimental work, a task-specific risk assessment must be conducted.

This involves identifying potential exposure routes—inhalation of dust, dermal contact, and eye

contact—and establishing robust control measures.

The following workflow illustrates a logical approach to risk mitigation when planning an

experiment with this compound.
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Phase 1: Planning & Assessment

Define Experimental Task
(e.g., Weighing, Dissolving, Reaction)

\

Assess Hazards:
- Solid Powder (Dust Inhalation Risk)
- Skin/Eye Irritant

Y

Evaluate Exposure Potential:
- Scale of work (mg vs g)
- Duration of task
- Potential for aerosolization

Phase 2: Contr‘?l Selection
Engineering Controls
First Line of Defense
Personal Protective Equipmen
Second Line of Defense
Administrative Control
Procedural Safet
1
/ Phase 3: ImpIementa%ion \

Follow Standard Operating Don appropriate PPE: Work within a certified
Procedure (SOP) for handling and waste - Goggles, Lab Coat, Nitrile Gloves Chemical Fume Hood

Proceed with Experiment

Click to download full resolution via product page

Caption: Risk assessment workflow for handling the target compound.
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Section 3: The Handling Lifecycle: Receipt to
Disposal

Safe handling is a continuous process that begins the moment a chemical enters the laboratory
and ends with its proper disposal.

Engineering Controls: The Primary Barrier

Personal protective equipment is considered the last line of defense.[7] The first and most
critical barrier is the use of proper engineering controls.

e Chemical Fume Hood: Due to the H335 (May cause respiratory irritation) hazard associated
with the solid dust, all manipulations of 2-(4-Bromo-2,5-difluorophenyl)acetic acid—
including weighing, transfers, and solution preparation—must be performed inside a certified
chemical fume hood.[5][8] This contains any generated dust or aerosols, protecting the
user's breathing zone.

Personal Protective Equipment (PPE): A Self-Validating
System

The choice of PPE must directly address the hazards identified in Section 1.[9][10] The
minimum required PPE for handling this compound is non-negotiable.

e Eye and Face Protection: Chemical safety goggles are mandatory.[11] Safety glasses with
side shields are insufficient as they do not protect against splashes.[9] When handling larger
guantities or when a splash hazard is significant, a face shield should be worn in addition to
goggles.[9][11]

o Skin Protection: A flame-resistant lab coat and closed-toe shoes are required at all times.[11]
[12] Disposable nitrile gloves are suitable for providing protection against incidental contact.
[9] It is critical to remove and replace gloves immediately if they become contaminated.[9]
For tasks involving potential for prolonged contact, consulting a glove manufacturer's
compatibility data is recommended.[7]

o Respiratory Protection: If work is exclusively conducted within a fume hood, additional
respiratory protection is typically not required. In the rare event that engineering controls are
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insufficient, a NIOSH-approved respirator with appropriate cartridges for organic vapors and
particulates should be used.[5]
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Procedure Involving
2-(4-Bromo-2,5-difluorophenyl)acetic acid

'

Minimum Required PPE:
- Chemical Safety Goggles
- Lab Coat
- Closed-toe Shoes

Will the solid be handled
(weighing, transfer)?

ADD
Nitrile Gloves

Is there a risk of splashing
(dissolving, reaction workup)?

ADD
Face Shield

Final PPE Ensemble
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Spill of 2-(4-Bromo-2,5-difluorophenyl)acetic acid DetecteD

Assess Spill Size & Location

MINOR SPILL MAJOR SPILL
(Small, contained, no immediate danger) (Large, uncontained, potential for exposure)

'

Alert personnel in the immediate area

;

Don appropriate PPE
(Goggles, Gloves, Lab Coat)

'

Clean up spill:
1. Gently sweep solid to avoid dust.
2. Use absorbent for solutions.
3. Place in a labeled hazardous waste container.

EVACUATE the area.

Alert supervisor & EH&S.

l

Decontaminate the area
and all equipment used.

Report incident to supervisor.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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